4-amino-N'-(4-bromobenzylidene)-1,2,5-oxadiazole-3-carbohydrazide

• IUPAC Name: 4-amino-N-[(E)-(4-bromophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C10H8BrN5O2/c11-7-3-1-6(2-4-7)5-13-14-10(17)8-9(12)16-18-15-8/h1-5H,(H2,12,16)(H,14,17)/b13-5+
• InChI Key: ABXGXZFQDOWUER-WLRTZDKTSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=NON=C2N)Br
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C2=NON=C2N)Br
• Molecular Formula: C10H8BrN5O2
• Molecular Weight: 310.11 g/mol

Description

4-amino-N'-(4-bromobenzylidene)-1,2,5-oxadiazole-3-carbohydrazide is a useful research compound. Its molecular formula is C10H8BrN5O2 and its molecular weight is 310.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.98614 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

One area of research has focused on the synthesis and study of derivatives containing the oxadiazole ring, which have shown promising antimicrobial and antioxidant activities. A study by Menteşe, Ülker, and Kahveci (2015) synthesized a series of derivatives incorporating triazole, thiadiazole, oxadiazole, and morpholine rings. These compounds exhibited significant α-glucosidase inhibitory, antimicrobial, and antioxidant properties, with some derivatives showing very good ABTS and DPPH scavenging activities, indicating their potential as therapeutic agents in managing diseases related to oxidative stress and microbial infections (Menteşe, Ülker, & Kahveci, 2015).

Antiproliferative and Anticancer Activity

Another significant application of this compound is in the development of antiproliferative and anticancer agents. Kumar et al. (2014) reported the synthesis of new 2,5-disubstituted-1,3,4-oxadiazoles that were evaluated for their in vitro antiproliferative effects against various human cancer cell lines. Some analogs from this study showed good activity across all cell lines tested, highlighting the potential of oxadiazole derivatives as cancer therapeutics (Kumar, Mohana, Mallesha, & Veeresh, 2014).

Antifungal and Agricultural Applications

Research into the agricultural applications of oxadiazole derivatives has also been conducted, with studies focusing on their antifungal properties. Wu et al. (2019) developed novel 1,3,4-oxadiazole-2-carbohydrazides as potential agricultural antifungal agents, targeting succinate dehydrogenase. This study revealed that the designed compounds showed extremely bioactive properties against several types of fungi and oomycetes, with some compounds exhibiting superior efficacy to existing fungicides (Wu et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “4-amino-N’-(4-bromobenzylidene)-1,2,5-oxadiazole-3-carbohydrazide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.